![molecular formula C16H26N4O2 B6275011 tert-butyl 3-(piperidin-4-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate CAS No. 2138071-17-5](/img/no-structure.png)
tert-butyl 3-(piperidin-4-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate
Overview
Description
The compound is a complex organic molecule that likely contains a pyrazolo[4,3-c]pyridine core structure, a piperidine ring, and a tert-butyl carboxylate group . Similar compounds are often used in the synthesis of pharmaceuticals and other biologically active substances .
Molecular Structure Analysis
The molecular structure of this compound is likely complex due to the presence of multiple rings and functional groups. The piperidine ring and the pyrazolo[4,3-c]pyridine core would contribute to the rigidity of the molecule, while the tert-butyl carboxylate group could introduce some flexibility .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the piperidine ring, the pyrazolo[4,3-c]pyridine core, and the tert-butyl carboxylate group. These groups could potentially participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the tert-butyl carboxylate group could increase its solubility in organic solvents .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(piperidin-4-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate involves the reaction of tert-butyl 3-(4-piperidinyl)propanoate with 4-amino-3-cyano-1H-pyrazole in the presence of a base to form tert-butyl 3-(piperidin-4-yl)-2H-pyrazolo[4,3-c]pyridine-5-carboxylate, which is then cyclized to form the final product.", "Starting Materials": [ "tert-butyl 3-(4-piperidinyl)propanoate", "4-amino-3-cyano-1H-pyrazole", "base" ], "Reaction": [ "Step 1: tert-butyl 3-(4-piperidinyl)propanoate is reacted with 4-amino-3-cyano-1H-pyrazole in the presence of a base to form tert-butyl 3-(piperidin-4-yl)-2H-pyrazolo[4,3-c]pyridine-5-carboxylate.", "Step 2: tert-butyl 3-(piperidin-4-yl)-2H-pyrazolo[4,3-c]pyridine-5-carboxylate is cyclized to form tert-butyl 3-(piperidin-4-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate, the final product." ] } | |
| 2138071-17-5 | |
Molecular Formula |
C16H26N4O2 |
Molecular Weight |
306.4 |
Purity |
95 |
Origin of Product |
United States |
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